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Compound of Interest

Compound Name: 2-methyl-N-phenylaniline

Cat. No.: B073849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-methyl-N-phenylaniline, a significant

chemical intermediate in various fields of advanced materials research and organic synthesis.

Also known as N-phenyl-o-toluidine, this triarylamine derivative is a key building block for

constructing complex organic frameworks[1].

Core Molecular Data
The fundamental molecular properties of 2-methyl-N-phenylaniline are summarized below.

This data is critical for stoichiometric calculations in synthesis, as well as for analytical

characterization.

Property Value Source

Molecular Formula C₁₃H₁₃N PubChem[2][3], TCI

Molecular Weight 183.25 g/mol
PubChem[2], Benchchem[1],

Sigma-Aldrich[4]

CAS Number 1205-39-6 Benchchem[1], TCI
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2-methyl-N-phenylaniline is highly valued in advanced materials research and organic

synthesis[1]. Its molecular structure, which features a twisted conformation, imparts important

electronic properties[1]. This makes it a versatile precursor for a range of applications,

including:

Organic Light-Emitting Diodes (OLEDs): It serves as a fundamental building block for hole-

transporting materials (HTMs) used in OLEDs and other electronic devices[1].

Functional Dyes and Photostabilizers: The compound is utilized in the development of

specialized dyes and photostabilizers[1].

Complex Organic Frameworks: Researchers use it to create sophisticated ligands for

catalysis and to develop novel polymers with specific thermal and optoelectronic

characteristics[1].

Synthetic Chemistry: It is a key starting material for synthesizing more complex triarylamine

systems, which are crucial in modern materials science[1]. A common synthetic route to

produce this and similar arylamines is the Palladium-catalyzed Buchwald-Hartwig

amination[1].

Logical Relationship of Core Properties
The following diagram illustrates the logical flow from the compound's name to its fundamental

chemical properties.
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Caption: Logical relationship of 2-methyl-N-phenylaniline's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

